Cas no 61892-76-0 (2(1H)-Pyridinone, 5-acetyl-3,4-dihydro-)

2(1H)-Pyridinone, 5-acetyl-3,4-dihydro- structure

61892-76-0 structure

Product name:2(1H)-Pyridinone, 5-acetyl-3,4-dihydro-

CAS No:61892-76-0

MF:C₇H₉NO₂

MW:139.15186

CID:463629

PubChem ID:2751322

2(1H)-Pyridinone, 5-acetyl-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Pyridinone, 5-acetyl-3,4-dihydro-
- 2(1H)-Pyridinone, 5-acetyl-3,4-dihydro- (9CI)
- 5-acetyl-3,4-dihydro-1H-pyridin-2-one
- AKOS004906522
- DTXSID20372832
- 61892-76-0
- Inchi： InChI=1S/C7H9NO2/c1-5(9)6-2-3-7(10)8-4-6/h4H,2-3H2,1H3,(H,8,10)
- InChI Key： GDQHUMKFNAAPAO-UHFFFAOYSA-N
- SMILES： CC(=O)C1=CNC(=O)CC1

Computed Properties

Exact Mass: 139.06337
Monoisotopic Mass: 139.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Tautomer Count: 12
XLogP3: -0.7
Surface Charge: 0
Topological Polar Surface Area: 46.2Å²

Experimental Properties

PSA: 46.17

2(1H)-Pyridinone, 5-acetyl-3,4-dihydro- Related Literature

1. A 3D chiral Zn(ii) coordination polymer with triple Zn–oba–Zn helical chains (oba = 4,4′-oxybis(benzoate))†

Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
2. 2D molybdenum and vanadium nitrides synthesized by ammoniation of 2D transition metal carbides (MXenes)†

Patrick Urbankowski,Babak Anasori,Kanit Hantanasirisakul,Long Yang,Lihua Zhang,Bernard Haines,Steven J. May,Yury Gogotsi Nanoscale, 2017,9, 17722-17730
3. 3D periodic composite nanopatterns with superior mechanical properties: the effect of nanoparticles on pattern contrast and mechanical properties†

Da-Young Kang,Sunbok Lee,Jun Hyuk Moon RSC Adv., 2014,4, 32348-32352
4. A case of chain propagation: α-aminoalkyl radicals as initiators for aryl radical chemistry†

Timothée Constantin,Fabio Juliá,Nadeem S. Sheikh,Daniele Leonori Chem. Sci., 2020,11, 12822-12828
5. A comprehensive review on the molecular dynamics simulation of the novel thermal properties of graphene

Jingchao Zhang,Fei Xu,Yang Hong,Qingang Xiong,Jianming Pan RSC Adv., 2015,5, 89415-89426
6. 9,10-Anthracene dicarboxylate bridged complexes with M2 quadruply bonded dimetal units: [{M2(O2CtBu)3}2(μ-9,10-An(CO2)2)], where M = Mo or W

Matthew J. Byrnes,Malcolm H. Chisholm,David F. Dye,Christopher M. Hadad,Brian D. Pate,Paul J. Wilson,Jeffrey M. Zaleski Dalton Trans., 2004, 523-529
7. 3D molecular models of whole HIV-1 virions generated with cellPACK

David S. Goodsell,Ludovic Autin,Stefano Forli,Michel F. Sanner,Arthur J. Olson Faraday Discuss., 2014,169, 23-44
8. 7-Methylguanine: protonation, formation of linkage isomers with trans-(NH3)2PtII, and base pairing properties†

Susana Ibáñez,Radu Silaghi-Dumitrescu,Pablo J. Sanz Miguel,Deepali Gupta,Bernhard Lippert Dalton Trans., 2012,41, 6094-6103
9. A “turn-on”–turning-to-ratiometric sensor for zinc(ii) ions in aqueous media†

George K. Tsikalas,Penelope Lazarou,Emmanuel Klontzas,Spiros A. Pergantis,Ioannis Spanopoulos,Pantelis N. Trikalitis,George E. Froudakis,Haralambos E. Katerinopoulos RSC Adv., 2014,4, 693-696
10. A 9,9′-bifluorenylidene derivative containing four 1,1-dicyanomethylene-3-indanone end-capped groups as an electron acceptor for organic photovoltaic cells†

Tianzhi Yu,Qianguang Yang,Tong Zhang,Yuling Zhao,Chengjin Wei,Yanmei Li,Hui Zhang,Dingqin Hu New J. Chem., 2019,43, 18110-18119

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